Cas no 1248012-19-2 (1-(4-ethylcyclohexyl)methylpiperazine)

• Product Name: 1-(4-ethylcyclohexyl)methylpiperazine
• CAS No: 1248012-19-2
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• MDL: MFCD16150904
• CID: 5606601
• PubChem ID: 61861201
• Update Time: 2025-06-09

1-(4-ethylcyclohexyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• AKOS011134734
• SCHEMBL24773309
• EN300-939311
• CS-0296826
• 1-[(4-ethylcyclohexyl)methyl]piperazine
• 1-((4-Ethylcyclohexyl)methyl)piperazine
• 1248012-19-2
• Piperazine, 1-[(4-ethylcyclohexyl)methyl]-
• 1-(4-ethylcyclohexyl)methylpiperazine

• MDL： MFCD16150904
• Inchi： 1S/C13H26N2/c1-2-12-3-5-13(6-4-12)11-15-9-7-14-8-10-15/h12-14H,2-11H2,1H3
• InChI Key： YAEZQSHBIDDRBH-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)CC1CCC(CC)CC1

Computed Properties

• Exact Mass: 210.209598838g/mol
• Monoisotopic Mass: 210.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.909±0.06 g/cm3(Predicted)
• Boiling Point: 286.2±8.0 °C(Predicted)
• pka: 9.24±0.10(Predicted)

Additional information on 1-(4-ethylcyclohexyl)methylpiperazine

Introduction to 1-(4-ethylcyclohexyl)methylpiperazine (CAS No. 1248012-19-2)

1-(4-ethylcyclohexyl)methylpiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 1248012-19-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, which is well-documented for its versatile applications in drug development due to its structural framework that allows for diverse pharmacological interactions.

The molecular structure of 1-(4-ethylcyclohexyl)methylpiperazine incorporates a cyclohexyl ring substituted with an ethyl group at the fourth position, linked to a piperazine moiety through a methyl group. This specific arrangement imparts unique physicochemical properties, including solubility characteristics and metabolic stability, making it a valuable intermediate in synthetic chemistry. The compound’s ability to serve as a building block in the synthesis of more complex molecules has garnered attention from researchers exploring novel therapeutic agents.

In recent years, advancements in computational chemistry and molecular modeling have enhanced the understanding of how 1-(4-ethylcyclohexyl)methylpiperazine interacts with biological targets. Studies suggest that its structural features may facilitate binding to specific enzymes and receptors, potentially leading to applications in treating neurological disorders and cardiovascular diseases. The cyclohexyl substituent, in particular, has been noted for its ability to modulate pharmacokinetic profiles, improving bioavailability and reducing side effects associated with similar compounds.

Current research in the field of medicinal chemistry highlights the compound’s role in developing next-generation neuromodulators. Investigations indicate that derivatives of 1-(4-ethylcyclohexyl)methylpiperazine could exhibit properties conducive to managing conditions such as attention deficit hyperactivity disorder (ADHD) and chronic pain syndromes. The ethylcyclohexyl group’s steric hindrance may contribute to selectivity, minimizing off-target effects while maintaining therapeutic efficacy.

The synthesis of 1-(4-ethylcyclohexyl)methylpiperazine has been refined through modern catalytic methods, enabling scalable production for both academic and industrial applications. Techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the process, allowing for greater efficiency and reduced environmental impact. These advancements align with global trends toward sustainable pharmaceutical manufacturing.

From a regulatory perspective, 1-(4-ethylcyclohexyl)methylpiperazine (CAS No. 1248012-19-2) is subject to standard Good Manufacturing Practices (GMP) and quality control measures to ensure consistency and safety in its use. Manufacturers adhering to these guidelines ensure that the compound meets rigorous standards for purity and performance, facilitating its integration into clinical trials and potential commercialization.

The compound’s potential extends beyond traditional pharmaceutical applications into agrochemicals and specialty chemicals. Its structural motifs are reminiscent of compounds known for their biological activity, suggesting possible utility in designing novel agrochemicals that target specific pests or pathogens while maintaining environmental safety.

Future directions in research may explore the stereochemistry of 1-(4-ethylcyclohexyl)methylpiperazine, particularly focusing on enantiomerically pure forms that could offer improved pharmacological profiles. Chiral catalysts are being employed to achieve high enantiomeric excess during synthesis, a critical factor in developing drugs with enhanced specificity and reduced toxicity.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 1-(4-ethylcyclohexyl)methylpiperazine. Predictive models can now rapidly assess molecular properties, including binding affinity and metabolic stability, guiding researchers toward optimizing derivatives for clinical use.

In conclusion, 1-(4-ethylcyclohexyl)methylpiperazine (CAS No. 1248012-19-2) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features, combined with emerging synthetic methodologies and computational tools, position it as a key player in the development of innovative therapeutic solutions. As research progresses, this compound is poised to contribute significantly to advancements across multiple sectors of chemical biology and medicine.